2-(4-chlorophenoxy)-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C18H18ClN5O3/c1-10-8-15(21-16(25)9-27-14-6-4-13(19)5-7-14)24(23-10)18-20-12(3)11(2)17(26)22-18/h4-8H,9H2,1-3H3,(H,21,25)(H,20,22,26)
• InChI Key: WZUDNUCNLKRTEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)COC2=CC=C(C=C2)Cl)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C18H18ClN5O3
• Molecular Weight: 387.8 g/mol
• CAS No.: 1004680-51-6

Description

This compound belongs to a class of acetamide derivatives featuring a pyrazolyl-dihydropyrimidinyl core substituted with aromatic and alkyl groups. The structure includes:

• A 4-chlorophenoxy moiety linked to the acetamide group.
• A 3-methyl-1H-pyrazol-5-yl ring fused to a 4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl group.

Such hybrid structures are designed to optimize bioactivity through synergistic interactions between the pyrimidine (a common pharmacophore in kinase inhibitors) and aryloxyacetamide groups (known for pesticidal and anti-inflammatory properties) .

Comparison with Similar Compounds

Structural Analog 1: N-[3-Cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)-1H-pyrazol-5-yl]-2-(2,4-dichlorophenoxy)acetamide

Key Differences :

• Substituent on Phenoxy Group: 2,4-Dichlorophenoxy vs. 4-chlorophenoxy.
• Pyrazole Substituent : Cyclopropyl at position 3 vs. methyl in the target compound.

Implications :

• The cyclopropyl group may increase metabolic stability compared to the methyl group due to steric hindrance .

Structural Analog 2: 2-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-ethyl-4-methyl-6-oxo-1(6H)-pyrimidinyl]-N-[4-(trifluoromethyl)phenyl]acetamide

Key Differences :

• Pyrimidine Substituents : 5-Ethyl and 4-methyl vs. 4,5-dimethyl in the target compound.
• Aryl Group: 4-Trifluoromethylphenyl vs. 4-chlorophenoxy.

Implications :

• The trifluoromethyl group introduces strong lipophilicity and resistance to oxidative metabolism, favoring blood-brain barrier penetration .

Data Table: Comparative Analysis of Key Properties

Property	Target Compound	Analog 1	Analog 2
Molecular Formula	C₁₉H₂₀ClN₅O₃	C₂₀H₂₁Cl₂N₅O₃	C₂₂H₂₃F₃N₆O₂
Molecular Weight (g/mol)	409.85	458.32	484.45
Key Functional Groups	4-Cl-phenoxy, dihydropyrimidinone	2,4-Cl₂-phenoxy, cyclopropyl	CF₃-phenyl, ethyl-pyrimidine
Theoretical LogP	3.2 (estimated)	3.8	4.5
Bioactivity (Reported)	Not available	Antifungal (IC₅₀ = 1.2 µM)	Kinase inhibition (IC₅₀ = 0.8 µM)

Research Findings and Mechanistic Insights

Crystallographic and Computational Studies

• SHELX Refinement: Structural analogs (e.g., Analog 1) were resolved using SHELXL, revealing planar conformations of the pyrimidinone ring and hydrogen bonding between the acetamide carbonyl and pyrazole NH groups .
• Hydrogen Bonding: The 4-chlorophenoxy group in the target compound is predicted to form weaker C–H···O interactions compared to the dichlorophenoxy group in Analog 1, affecting crystal packing and solubility .

Bioactivity Trends

• Electron-Deficient Aromatic Groups: Analog 1’s dichlorophenoxy group shows enhanced antifungal activity due to improved electrophilic character, targeting fungal ergosterol biosynthesis .
• Fluorinated Groups : Analog 2’s trifluoromethylphenyl moiety contributes to kinase inhibition by mimicking ATP’s adenine ring in binding pockets .